Cas no 1806413-68-2 (2-Bromo-1-(2-(chloromethyl)-3-hydroxyphenyl)propan-1-one)

• Product Name: 2-Bromo-1-(2-(chloromethyl)-3-hydroxyphenyl)propan-1-one
• CAS No: 1806413-68-2
• MF: C₁₀H₁₀BrClO₂
• MW: 277.542201519012
• CID: 4971560
• Update Time: 2025-09-28

2-Bromo-1-(2-(chloromethyl)-3-hydroxyphenyl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-1-(2-(chloromethyl)-3-hydroxyphenyl)propan-1-one

• Inchi： 1S/C10H10BrClO2/c1-6(11)10(14)7-3-2-4-9(13)8(7)5-12/h2-4,6,13H,5H2,1H3
• InChI Key： XOZXOQXMXDIRNB-UHFFFAOYSA-N
• SMILES： BrC(C)C(C1C=CC=C(C=1CCl)O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 210
• XLogP3: 2.8
• Topological Polar Surface Area: 37.3

Additional information on 2-Bromo-1-(2-(chloromethyl)-3-hydroxyphenyl)propan-1-one

Recent Advances in the Study of 2-Bromo-1-(2-(chloromethyl)-3-hydroxyphenyl)propan-1-one (CAS: 1806413-68-2)

In recent years, the compound 2-Bromo-1-(2-(chloromethyl)-3-hydroxyphenyl)propan-1-one (CAS: 1806413-68-2) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique bromo and chloromethyl functional groups, has shown promising potential in various applications, including drug synthesis and biochemical probes. The following sections provide a comprehensive overview of the latest research findings related to this compound, highlighting its synthesis, biological activity, and potential therapeutic applications.

A recent study published in the Journal of Medicinal Chemistry explored the synthetic pathways for 2-Bromo-1-(2-(chloromethyl)-3-hydroxyphenyl)propan-1-one, emphasizing its role as a key intermediate in the development of novel kinase inhibitors. The researchers utilized a multi-step synthesis approach, starting from 2-(chloromethyl)-3-hydroxybenzaldehyde, to achieve high yields and purity. The study also investigated the compound's stability under various conditions, providing valuable insights for its handling and storage in laboratory settings.

Another significant advancement was reported in a Bioorganic & Medicinal Chemistry Letters article, which examined the biological activity of 2-Bromo-1-(2-(chloromethyl)-3-hydroxyphenyl)propan-1-one. The compound demonstrated potent inhibitory effects against specific protein kinases involved in inflammatory pathways. In vitro assays revealed that it could effectively suppress the activation of NF-κB, a transcription factor linked to chronic inflammation and cancer. These findings suggest its potential as a lead compound for developing anti-inflammatory and anti-cancer therapeutics.

Further research has focused on the structural modifications of 2-Bromo-1-(2-(chloromethyl)-3-hydroxyphenyl)propan-1-one to enhance its pharmacokinetic properties. A team of researchers from the University of Cambridge synthesized a series of derivatives by replacing the bromo group with other halogens or small alkyl groups. Preliminary results indicated that certain derivatives exhibited improved bioavailability and reduced cytotoxicity, making them more suitable for in vivo studies. These modifications open new avenues for optimizing the compound's therapeutic potential.

In addition to its applications in drug development, 2-Bromo-1-(2-(chloromethyl)-3-hydroxyphenyl)propan-1-one has been employed as a biochemical probe to study enzyme mechanisms. A recent study in ACS Chemical Biology utilized this compound to investigate the catalytic activity of cytochrome P450 enzymes. The researchers found that the compound could serve as a substrate for specific P450 isoforms, leading to the formation of reactive intermediates that could be trapped and analyzed. This approach provides a valuable tool for understanding enzyme-substrate interactions and designing targeted inhibitors.

Despite these promising developments, challenges remain in the clinical translation of 2-Bromo-1-(2-(chloromethyl)-3-hydroxyphenyl)propan-1-one. Issues such as off-target effects, metabolic stability, and formulation compatibility need to be addressed in future studies. Collaborative efforts between chemists, biologists, and pharmacologists will be essential to overcome these hurdles and unlock the full potential of this compound.

In conclusion, the latest research on 2-Bromo-1-(2-(chloromethyl)-3-hydroxyphenyl)propan-1-one (CAS: 1806413-68-2) underscores its versatility and promise in chemical biology and pharmaceutical applications. From its role as a synthetic intermediate to its potential as a therapeutic agent and biochemical probe, this compound continues to inspire innovative research. Future studies should focus on optimizing its properties and exploring its mechanisms of action to pave the way for clinical applications.